Ethyl 3-(bromomethyl)isonicotinate
Overview
Description
Ethyl 3-(bromomethyl)isonicotinate is a synthetic compound that has been used in a variety of scientific research applications. It is a derivative of isonicotinic acid and is often used as a key starting material for synthesizing other compounds. It is a colorless, crystalline solid with a molecular weight of 253.03 g/mol and a melting point of 75-77°C. This compound has been studied extensively for its biochemical and physiological properties, as well as its potential for use in laboratory experiments.
Scientific Research Applications
1. Electrical Conductivity and Luminescence
Ethyl isonicotinate derivatives, such as ethyl isonicotinate (EtIN), have been shown to form coordination polymers with copper iodide, exhibiting unique properties like strong luminescence and electrical conductivity. These polymers have potential applications in materials science, particularly in the development of new semiconductors and luminescent materials (Hassanein et al., 2015).
2. Enzymatic Synthesis in Non-aqueous Medium
Ethyl isonicotinate has been used in enzymatic reactions to synthesize important compounds like isoniazid, an agent used in tuberculosis treatment. This synthesis involves immobilized lipases and demonstrates the compound's versatility in pharmaceutical synthesis (Yadav et al., 2005).
3. Formation of Novel Polycondensed Heterocyclic Systems
Ethyl isonicotinate reacts with tertiary cyanoacetylenic alcohols under mild conditions to produce polycondensed heterocyclic systems. This showcases its role in facilitating complex organic reactions and synthesizing novel chemical structures with potential pharmaceutical and chemical industry applications (Trofimov et al., 2012).
4. Complex Formation with Metal Ions
Studies on the complex formation of ethyl isonicotinate with copper ions have been conducted. Such complexes are significant for understanding coordination chemistry and could have implications in the development of new materials and catalysts (Goher & Drátovský, 1976).
5. Synthesis of Antimicrobial Compounds
Ethyl isonicotinate has been used in the synthesis of 3-coumarinoyl pyridinium and quinolinium bromides, which show promising antibacterial activity. This highlights its role in the development of new antimicrobial agents (Porwal et al., 2009).
properties
IUPAC Name |
ethyl 3-(bromomethyl)pyridine-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrNO2/c1-2-13-9(12)8-3-4-11-6-7(8)5-10/h3-4,6H,2,5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OZFOFBWYGUIJIM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=NC=C1)CBr |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60524474 |
Source
|
| Record name | Ethyl 3-(bromomethyl)pyridine-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60524474 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
301666-68-2 |
Source
|
| Record name | Ethyl 3-(bromomethyl)pyridine-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60524474 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-({[4-(Acryloyloxy)butoxy]carbonyl}oxy)benzoic acid](/img/structure/B3050911.png)
